Cas no 62220-10-4 (Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-)
62220-10-4 structure
Product Name:Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-
CAS No:62220-10-4
MF:C7H16N3O3PS
MW:253.259000778198
CID:453948
PubChem ID:71388663
Update Time:2025-04-19
Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-
- 2-[2-(2-cyanoethylamino)ethylamino]ethylsulfanylphosphonic acid
- 62220-10-4
- DTXSID80810720
- S-[2-({2-[(2-Cyanoethyl)amino]ethyl}amino)ethyl] dihydrogen phosphorothioate
-
- Inchi: 1S/C7H16N3O3PS/c8-2-1-3-9-4-5-10-6-7-15-14(11,12)13/h9-10H,1,3-7H2,(H2,11,12,13)
- InChI Key: GHSCBLIYMGZDFN-UHFFFAOYSA-N
- SMILES: S(CCNCCNCCC#N)P(=O)(O)O
Computed Properties
- Exact Mass: 253.06518
- Monoisotopic Mass: 253.06499955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.6
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 105.38
- LogP: 0.68698
Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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